Cas no 1261944-59-5 (4-(3-Chloro-4-methoxycarbonylphenyl)phenol)

4-(3-Chloro-4-methoxycarbonylphenyl)phenol is a specialized aromatic compound featuring both phenolic and ester functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure, incorporating a chloro-substituted phenyl ring and a methoxycarbonyl group, provides distinct reactivity for further derivatization, particularly in pharmaceutical and agrochemical applications. The compound’s stability under standard conditions and compatibility with common reaction conditions enhance its utility in multi-step synthetic routes. Its well-defined purity and consistent performance make it a reliable choice for research and industrial processes requiring precise structural modifications. This compound is particularly valued for its role in developing advanced materials and bioactive molecules.

4-(3-Chloro-4-methoxycarbonylphenyl)phenol structure

1261944-59-5 structure

Product Name:4-(3-Chloro-4-methoxycarbonylphenyl)phenol

CAS No:1261944-59-5

MF:C₁₄H₁₁ClO₃

MW:262.688343286514

MDL:MFCD18313018

CID:2765112

PubChem ID:53218711

Update Time:2025-05-24

4-(3-Chloro-4-methoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- 1261944-59-5
- MFCD18313018
- DTXSID30683628
- 4-(3-Chloro-4-methoxycarbonylphenyl)phenol, 95%
- Methyl 3-chloro-4'-hydroxy[1,1'-biphenyl]-4-carboxylate
- 4-(3-CHLORO-4-METHOXYCARBONYLPHENYL)PHENOL
- 4-(3-Chloro-4-methoxycarbonylphenyl)phenol
- MDL： MFCD18313018
- Inchi： 1S/C14H11ClO3/c1-18-14(17)12-7-4-10(8-13(12)15)9-2-5-11(16)6-3-9/h2-8,16H,1H3
- InChI Key： CSVRBQGHWWENPS-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OC)C=CC(=C1)C1C=CC(=CC=1)O

Computed Properties

Exact Mass: 262.0396719Da
Monoisotopic Mass: 262.0396719Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 46.5Å²

4-(3-Chloro-4-methoxycarbonylphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319004-5 g	4-(3-Chloro-4-methoxycarbonylphenyl)phenol, 95%; .	1261944-59-5	95%	5g	€1159.00	2023-04-26
abcr	AB319004-5g	4-(3-Chloro-4-methoxycarbonylphenyl)phenol, 95%; .	1261944-59-5	95%	5g	€1159.00	2025-03-19

4-(3-Chloro-4-methoxycarbonylphenyl)phenol Related Literature

1. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Additional information on 4-(3-Chloro-4-methoxycarbonylphenyl)phenol

Recent Advances in the Study of 4-(3-Chloro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-59-5) in Chemical Biology and Pharmaceutical Research

4-(3-Chloro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-59-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This phenol derivative, characterized by its chloro and methoxycarbonyl functional groups, has been the subject of various studies aimed at elucidating its biological activity, synthetic pathways, and therapeutic potential. The compound's unique structural features make it a promising candidate for further investigation in medicinal chemistry and pharmacology.

Recent research has focused on the synthesis and optimization of 4-(3-Chloro-4-methoxycarbonylphenyl)phenol, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, which significantly reduced reaction times and improved scalability. The study highlighted the compound's stability under various conditions, making it suitable for further pharmaceutical development. Additionally, computational modeling has been employed to predict its interactions with biological targets, providing insights into its mechanism of action.

In the context of biological activity, 4-(3-Chloro-4-methoxycarbonylphenyl)phenol has shown promising results in preliminary assays. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. The compound's ability to modulate these enzymes with high selectivity and low cytotoxicity positions it as a viable lead compound for further optimization. Researchers are now exploring its pharmacokinetic properties to assess its suitability for in vivo studies.

The pharmaceutical industry has also taken note of 4-(3-Chloro-4-methoxycarbonylphenyl)phenol's potential. Several patent applications filed in 2023 and 2024 describe its use in combination therapies for cancer and autoimmune disorders. These patents highlight the compound's synergistic effects with existing drugs, potentially reducing dosages and minimizing side effects. Furthermore, its structural versatility allows for derivatization, enabling the development of analogs with enhanced bioactivity and improved drug-like properties.

Despite these advancements, challenges remain in the development of 4-(3-Chloro-4-methoxycarbonylphenyl)phenol as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further research. Current efforts are focused on formulating the compound in nanoparticle carriers or prodrug forms to overcome these limitations. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 4-(3-Chloro-4-methoxycarbonylphenyl)phenol (CAS: 1261944-59-5) represents a promising avenue for drug discovery and chemical biology research. Its unique chemical properties, combined with its demonstrated biological activity, make it a compelling subject for further investigation. As research continues, this compound may pave the way for novel therapeutics targeting a range of diseases, from inflammation to cancer. Future studies should prioritize optimizing its pharmacological profile and advancing it through preclinical development.